N1-(5-chloro-2-cyanophenyl)-N2-(2-(dimethylamino)-2-(furan-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(5-chloro-2-cyanophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]oxamide
• InChI: InChI=1S/C17H17ClN4O3/c1-22(2)14(15-4-3-7-25-15)10-20-16(23)17(24)21-13-8-12(18)6-5-11(13)9-19/h3-8,14H,10H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key: JJCFMFFKTSBIMI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NC1=C(C=CC(=C1)Cl)C#N)C2=CC=CO2
• Molecular Formula: C17H17ClN4O3
• Molecular Weight: 360.8 g/mol

Description

N1-(5-chloro-2-cyanophenyl)-N2-(2-(dimethylamino)-2-(furan-2-yl)ethyl)oxalamide, also known as DCPIB, is a potent and selective inhibitor of volume-regulated anion channels (VRACs). VRACs are transmembrane proteins that play a crucial role in cell volume regulation, cell proliferation, migration, and apoptosis. DCPIB has been extensively studied for its potential therapeutic applications in various diseases, including cancer, stroke, and traumatic brain injury.

Scientific Research Applications

Synthesis and Characterization

• Venlafaxine, an Antidepressant Drug : The study characterizes racemic 1-[2-(dimethylamino)-1-(4-methoxyphenyl)ethyl]cyclohexanol, highlighting its molecular structure and conformational features. This research contributes to understanding the structural basis of pharmaceutical compounds (L. Tessler & I. Goldberg, 2004).

• Photochemical Preparation of 2-Dimethylaminophenylfurans : This study demonstrates the synthesis of 2-(4-N,N-dimethylaminophenyl) heterocycles through photolysis, shedding light on the methods for preparing compounds with potential application in material science and organic electronics (B. Guizzardi et al., 2000).

• Polymer Synthesis and Characterization : A novel cationic polymer is synthesized and characterized for its interactions with DNA and bacterial cells, showcasing the application of similar compounds in biotechnology and materials science (P. Sobolčiak et al., 2013).

Potential Applications

• Antibacterial and Antiviral Agents : Research into novel inhibitors of Plasmodium falciparum based on furan derivatives points towards the therapeutic potential of these compounds in treating malaria and possibly other infectious diseases (Susann H. Krake et al., 2017).

• Atmospheric Chemistry : Studies on the atmospheric degradation of alkylfurans with chlorine atoms contribute to our understanding of environmental chemistry and pollutant behavior in the atmosphere (F. Villanueva et al., 2009).

• Organic Synthesis and Catalysis : Research on the synthesis of highly substituted furan, thiophene, pyrrole, and 2-aminothiazole derivatives through ethyl cyanoacetate dimer indicates the utility of related compounds in synthetic organic chemistry and catalysis (N. Metwally, 2007).